Cas no 847396-49-0 (1-benzyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-benzyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 847396-49-0
• MF: C₂₆H₂₅N₃O
• MW: 395.496206045151
• CID: 6005440
• PubChem ID: 4754220
• Update Time: 2025-10-30

1-benzyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-benzyl-4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-[1-[(2-methylphenyl)methyl]-1H-benzimidazol-2-yl]-1-(phenylmethyl)-
• CCG-134111
• 1-benzyl-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• AKOS016258998
• 847396-49-0
• F0660-1891
• AKOS001145605
• VU0488623-1
• 1-benzyl-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-benzyl-4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one
• Z111780730

• Inchi： 1S/C26H25N3O/c1-19-9-5-6-12-21(19)18-29-24-14-8-7-13-23(24)27-26(29)22-15-25(30)28(17-22)16-20-10-3-2-4-11-20/h2-14,22H,15-18H2,1H3
• InChI Key： FRDLUHSNCRJDKO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C2N(CC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 395.199762429g/mol
• Monoisotopic Mass: 395.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 666.0±55.0 °C(Predicted)
• pka: 4.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-benzyl-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-Benzylnonane and Its Applications

In the realm of organic chemistry, the compound with CAS No 847396-49-0, commonly referred to as 1-benzyl-pyrrolidinone, has garnered significant attention due to its unique structural properties and versatile applications. This compound, also known as 1-benzyl-pyrrolidinone, is a derivative of pyrrolidinone, a five-membered lactam with a nitrogen atom in the ring structure.

The molecular structure of 1-benzyl-pyrrolidinone is characterized by a benzyl group attached to the nitrogen atom of the pyrrolidinone ring. This substitution imparts distinct chemical and physical properties to the compound, making it suitable for various industrial and pharmaceutical applications.

Recent studies have highlighted the potential of 1-benzyl-pyrrolidinone in drug delivery systems due to its ability to form stable amorphous solid dispersions with poorly water-soluble drugs. This property is particularly valuable in enhancing the bioavailability of such drugs, which is a critical factor in pharmaceutical development.

In addition to its pharmaceutical applications, 1-benzyl-pyrrolidinone has been explored for its role in organic synthesis as an intermediate in the preparation of more complex molecules. Its reactivity under various conditions makes it a valuable building block in synthetic chemistry.

The synthesis of 1-benzyl-pyrrolidinone typically involves cyclization reactions of appropriate amino alcohols or through ring-closing metathesis techniques. These methods have been optimized over the years to achieve high yields and purity levels required for its intended applications.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly aspects of 1-benzyl-pyrrolidinone. Understanding its environmental impact is crucial for sustainable chemical practices and ensuring that its use aligns with global regulations on chemical substances.

In conclusion, 1-benzyl-pyrrolidinone (CAS No 847396-49-0) stands out as a significant compound in both academic research and industrial applications. Its structural versatility and functional properties continue to drive innovation across multiple disciplines, making it a subject of ongoing scientific exploration.